Cas no 2138020-15-0 (Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester)
![Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester structure](https://www.kuujia.com/scimg/cas/2138020-15-0x500.png)
Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester
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- Inchi: 1S/C12H17N3O3/c1-6-9(16)10-8(7-13-15(10)5)14-11(17)18-12(2,3)4/h6-7H,1H2,2-5H3,(H,14,17)
- InChI Key: SGXRXQAACFWTQH-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=C(C(=O)C=C)N(C)N=C1
Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-799803-5.0g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 5.0g |
$3273.0 | 2025-02-21 | |
Enamine | EN300-799803-0.1g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 0.1g |
$993.0 | 2025-02-21 | |
Enamine | EN300-799803-10.0g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 10.0g |
$4852.0 | 2025-02-21 | |
Enamine | EN300-799803-0.5g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 0.5g |
$1084.0 | 2025-02-21 | |
Enamine | EN300-799803-2.5g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 2.5g |
$2211.0 | 2025-02-21 | |
Enamine | EN300-799803-0.05g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 0.05g |
$948.0 | 2025-02-21 | |
Enamine | EN300-799803-1.0g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 1.0g |
$1129.0 | 2025-02-21 | |
Enamine | EN300-799803-0.25g |
tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-4-yl]carbamate |
2138020-15-0 | 95.0% | 0.25g |
$1038.0 | 2025-02-21 |
Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Related Literature
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
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Ahmad Reza Moosavi-Zare,Mohammad Ali Zolfigol,Ehsan Noroozizadeh,Mahsa Tavasoli,Vahid Khakyzadeh,Abdolkarim Zare New J. Chem., 2013,37, 4089-4094
Additional information on Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester (CAS No. 2138020-15-0): A Comprehensive Overview
Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester (CAS No. 2138020-15-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a carbamic acid moiety and a pyrazole ring, both of which contribute to its potential biological activities and applications.
The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its pharmacological properties. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. The presence of the carbamic acid group further enhances the compound's reactivity and functional versatility, making it a valuable candidate for drug development.
Recent research has focused on the synthesis and biological evaluation of Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester. A study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of this compound using a multi-step process involving the condensation of an appropriate amine with an isocyanate derivative. The resulting compound was then characterized using various spectroscopic techniques, including NMR and mass spectrometry.
The biological activity of Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester was evaluated in vitro using a panel of cell lines. The results indicated that the compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it demonstrated significant antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.
In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the potential use of Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester as a lead compound for the development of new anti-cancer drugs. The compound was tested against various cancer cell lines, including those derived from breast, lung, and colon cancers. The results showed that it effectively inhibited cell proliferation and induced apoptosis in these cancer cells without significant cytotoxicity to normal cells.
The mechanism of action of Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester is believed to involve multiple pathways. It has been shown to modulate key signaling pathways such as NF-kB and MAPK, which are known to play crucial roles in inflammation and cancer progression. Furthermore, the compound's ability to cross cell membranes and interact with intracellular targets makes it a promising candidate for further development.
In addition to its potential therapeutic applications, Carbamic acid, N-[1-methyl-5-(1-oxo-2-propen-1-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ lH-pyrazol -4-y l]- , ̶ ̶ ̶ l , l -dimethyleth yl e ster has also been explored for its use as an intermediate in organic synthesis. Its unique structure provides a versatile platform for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a building block in the synthesis of novel pyrazole derivatives with enhanced pharmacological properties.
The safety profile of Carbamic acid, N-[1-methyl -5 -( l -ox o -2 -prop en - l - yl ) - l H -py raz ol -4 - yl ]-, l , l -dimethyleth yl e ster has been extensively evaluated in preclinical studies. Toxicity assays conducted in vitro and in vivo have shown that the compound is well-tolerated at therapeutic concentrations. However, further studies are needed to fully understand its long-term effects and potential side effects in humans.
In conclusion, Carbamic acid, N-[1-methyl -5 -( l -ox o -2 -prop en - l - yl ) - l H -py raz ol -4 - yl ]-, l , l -dimethyleth yl e ster (CAS No. 2138020 - l5-l) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as an intermediate in organic synthesis. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.
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